Cas no 596127-18-3 (3-Isoxazolecarboxamide,5-[[(4-methoxybenzoyl)amino]methyl]-N-(4-methylphenyl)-)

• Product name: 3-Isoxazolecarboxamide,5-[[(4-methoxybenzoyl)amino]methyl]-N-(4-methylphenyl)-
• CAS No: 596127-18-3
• MF: C₂₀H₁₉N₃O₄
• MW: 365.382564783096
• CID: 1615867

3-Isoxazolecarboxamide,5-[[(4-methoxybenzoyl)amino]methyl]-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxamide,5-[[(4-methoxybenzoyl)amino]methyl]-N-(4-methylphenyl)-
• 3-Isoxazolecarboxamide, 5-[[(4-methoxybenzoyl)amino]methyl]-N-(4-methylphenyl)-

• Inchi： 1S/C20H19N3O4/c1-13-3-7-15(8-4-13)22-20(25)18-11-17(27-23-18)12-21-19(24)14-5-9-16(26-2)10-6-14/h3-11H,12H2,1-2H3,(H,21,24)(H,22,25)
• InChI Key： QWCMVKGDMKQXRN-UHFFFAOYSA-N
• SMILES： O1C(CNC(=O)C2=CC=C(OC)C=C2)=CC(C(NC2=CC=C(C)C=C2)=O)=N1

Computed Properties

• Exact Mass: 365.13767

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 558.6±50.0 °C(Predicted)
• PSA: 93.46
• pka: 11.18±0.70(Predicted)